Cas no 105846-30-8 (6-Benzothiazolecarboxylic acid,2-[[4-[(2-cyanoethyl)ethylamino]phenyl]azo]-4-methyl-, 2-butoxyethylester)

• Product Name: 6-Benzothiazolecarboxylic acid,2-[[4-[(2-cyanoethyl)ethylamino]phenyl]azo]-4-methyl-, 2-butoxyethylester
• CAS No: 105846-30-8
• MF: C₂₆H₃₁N₅O₃S
• MW: 493.621044397354
• CID: 1161960
• Update Time: 2024-07-26

6-Benzothiazolecarboxylic acid,2-[[4-[(2-cyanoethyl)ethylamino]phenyl]azo]-4-methyl-, 2-butoxyethylester Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylic acid,2-[[4-[(2-cyanoethyl)ethylamino]phenyl]azo]-4-methyl-, 2-butoxyethylester
• 6-Benzothiazolecarboxylic acid, 2-[2-[4-[(2-cyanoethyl)ethylamino]phenyl]diazenyl]-4-methyl-, 2-butoxyethyl ester

• Inchi： 1S/C26H31N5O3S/c1-4-6-14-33-15-16-34-25(32)20-17-19(3)24-23(18-20)35-26(28-24)30-29-21-8-10-22(11-9-21)31(5-2)13-7-12-27/h8-11,17-18H,4-7,13-16H2,1-3H3
• InChI Key： HYXIXNUFERTWCS-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCCOCCCC)=O)=CC(C)=C2N=C1N=NC1=CC=C(N(CCC#N)CC)C=C1

Computed Properties

• Exact Mass: 493.21503

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 652.3±65.0 °C(Predicted)
• PSA: 100.17
• pka: 2.12±0.50(Predicted)